3,9-Diazido-1,2,4-trifluoroacridine

• CAS No.: 60197-13-9
• Molecular Formula: C13H4F3N7
• Molecular Weight: 315.21 g/mol
• IUPAC Name: 3,9-diazido-1,2,4-trifluoroacridine
• InChI: InChI=1S/C13H4F3N7/c14-8-7-11(20-22-17)5-3-1-2-4-6(5)19-12(7)10(16)13(9(8)15)21-23-18/h1-4H
• InChI Key: IYRMKQDXCIACFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C(=C(C(=C(C3=N2)F)N=[N+]=[N-])F)F)N=[N+]=[N-]

Description

3,9-Diazido-1,2,4-trifluoroacridine (compound 36) is a fluorinated acridine derivative synthesized via the transformation of dimesyl29, yielding a diazido intermediate. This compound exhibits unique reactivity due to its azide groups and fluorine substituents. Its synthesis, reported in marine drug research, involves a cycloaddition reaction to form pyrrolidine product 37 (C₃₁H₅₂N₅O₄) under specific conditions . The reaction proceeds slowly with low yields, highlighting challenges in scalability. Structural confirmation of 37 was achieved through HRESI-MS (observed m/z 558.4011) and ¹H-¹⁵N-HMBC experiments, which identified nitrogen chemical shifts at 72 ppm (N2), 243 ppm (N3), and 310 ppm (N1) . The compound’s azide groups position it as a candidate for "click chemistry" applications, though its primary exploration remains in marine-derived pharmaceutical contexts.

Preparation Methods

The synthesis of 3,9-Diazido-1,2,4-trifluoroacridine typically involves the introduction of azide groups into a fluorinated acridine framework. One common method involves the reaction of 3,9-dichloro-1,2,4-trifluoroacridine with sodium azide in an appropriate solvent. The reaction conditions often include moderate temperatures and the use of a polar aprotic solvent such as dimethylformamide (DMF) to facilitate the substitution reaction .

Chemical Reactions Analysis

3,9-Diazido-1,2,4-trifluoroacridine undergoes various types of chemical reactions, including:

Substitution Reactions: The azide groups can be substituted with other nucleophiles under suitable conditions.

Reduction Reactions: The azide groups can be reduced to amines using reducing agents such as lithium aluminum hydride (LiAlH₄).

Cycloaddition Reactions: The azide groups can participate in cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition with alkynes to form triazoles.

Scientific Research Applications

3,9-Diazido-1,2,4-trifluoroacridine has several applications in scientific research:

Energetic Materials: Due to its high nitrogen content and energy release upon decomposition, it is used in the development of high-energy materials for explosives and propellants.

Material Sciences: The compound is used as a cross-linker in the synthesis of polymers and other materials, enhancing their physical properties.

Chemical Synthesis: It serves as a precursor in the synthesis of other nitrogen-rich compounds and heterocycles.

Mechanism of Action

The mechanism of action of 3,9-Diazido-1,2,4-trifluoroacridine primarily involves the release of nitrogen gas upon thermal or photolytic decomposition. This release of gas generates a significant amount of energy, making it useful in energetic materials. The azide groups can also form highly reactive nitrenes, which can participate in various chemical reactions, including polymer cross-linking .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3,9-Diazido-1,2,4-trifluoroacridine with structurally or functionally related compounds:

Table 1: Comparative Analysis of Acridine Derivatives and Diazido Compounds

Compound Name	Key Substituents	Core Structure	Reactivity/Applications	Key Findings/Limitations	References
3,9-Diazido-1,2,4-trifluoroacridine	3,9-diazido; 1,2,4-trifluoro	Acridine	Cycloaddition reactions; marine drug intermediates	Low yield (36→37); slow kinetics
9-Chloro-8-fluoro-7-methyl-1,2,3,4-tetrahydroacridine	9-Cl; 8-F; 7-methyl	Tetrahydroacridine	Pharmaceuticals; material science	High purity; versatile in drug design
Esterified diazido cross-linker	Diazido; ester groups	Polymeric scaffold	Stabilizes micelles via click chemistry	Efficient drug delivery nanocapsules

Key Comparisons:

Structural and Reactivity Differences :

• 3,9-Diazido-1,2,4-trifluoroacridine features a planar acridine core with electron-withdrawing fluorine and reactive azide groups, enabling cycloaddition but limiting yield .
• 9-Chloro-8-fluoro-7-methyl-1,2,3,4-tetrahydroacridine has a saturated tetrahydroacridine ring with chloro, fluoro, and methyl groups, enhancing solubility and stability for pharmaceutical applications .
• The esterified diazido cross-linker employs azides for micelle stabilization via click chemistry, demonstrating higher efficiency in drug delivery compared to compound 36 .

Applications: Compound 36 is primarily explored in marine drug synthesis, whereas the esterified diazido cross-linker is optimized for nucleic acid nanocapsules . The tetrahydroacridine derivative’s applications span agrochemicals and material science due to its modular substituent pattern .

Synthetic Challenges :

• The low yield of 36 contrasts with the high purity and scalability of the tetrahydroacridine compound, underscoring a need for improved synthetic routes for diazido-acridines .

Spectroscopic Characterization :

• While 36 relies on ¹⁵N-HMBC for structural validation, the tetrahydroacridine derivative emphasizes molecular weight (249.71 g/mol) and CAS registration for industrial standardization .